Cas no 1893127-23-5 (tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 1893127-23-5
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 5772073
• PubChem ID: 117111668
• Update Time: 2025-06-09

tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1874488
• 1893127-23-5
• tert-butyl N-{2-[(piperazin-1-yl)methyl]phenyl}carbamate
• tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)18-14-7-5-4-6-13(14)12-19-10-8-17-9-11-19/h4-7,17H,8-12H2,1-3H3,(H,18,20)
• InChI Key： REJBCIYVINNRKP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate (CAS: 1893127-23-5)

In recent years, the compound tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate (CAS: 1893127-23-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperazine and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel pharmaceuticals targeting neurological and oncological disorders. The unique structural features of this compound make it a valuable scaffold for drug discovery, enabling researchers to explore its interactions with biological targets and optimize its pharmacological properties.

Recent studies have focused on the synthesis and characterization of tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. The compound's ability to act as a versatile building block in organic synthesis has been further validated by its use in the development of kinase inhibitors, which are critical in cancer therapy.

One of the key findings from recent investigations is the compound's favorable pharmacokinetic profile. Preclinical studies have demonstrated that tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate exhibits good bioavailability and metabolic stability, making it a suitable candidate for further drug development. Additionally, its low toxicity profile in animal models has been a significant advantage, reducing the risk of adverse effects in potential clinical applications. These attributes have spurred interest in exploring its derivatives for enhanced efficacy and specificity.

Another area of active research involves the molecular docking and computational modeling of tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate with various biological targets. Advanced in silico techniques have revealed its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, providing insights into its mechanism of action. These computational studies have been complemented by experimental data, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have elucidated the compound's binding modes and conformational flexibility.

Looking ahead, the future of tert-butyl N-{2-(piperazin-1-yl)methylphenyl}carbamate research appears promising. Ongoing clinical trials and translational studies aim to evaluate its therapeutic potential in humans, particularly for conditions such as depression, Parkinson's disease, and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved pharmacological properties. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.